Cas no 2229545-69-9 (4-({bicyclo2.2.1heptan-2-yl}methyl)-4-methoxypiperidine)

4-({Bicyclo[2.2.1]heptan-2-yl}methyl)-4-methoxypiperidine is a bicyclic amine derivative featuring a piperidine core substituted with a methoxy group and a norbornane (bicyclo[2.2.1]heptane) moiety. This structure imparts unique steric and electronic properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The rigid norbornane framework enhances conformational stability, while the methoxypiperidine group offers potential for further functionalization. Its balanced lipophilicity and basicity make it suitable for applications requiring precise molecular recognition or as a building block in medicinal chemistry. The compound’s well-defined stereochemistry and synthetic versatility contribute to its utility in the development of bioactive molecules.

4-({bicyclo2.2.1heptan-2-yl}methyl)-4-methoxypiperidine structure

2229545-69-9 structure

Product Name:4-({bicyclo2.2.1heptan-2-yl}methyl)-4-methoxypiperidine

CAS No:2229545-69-9

MF:C₁₄H₂₅NO

MW:223.354404211044

CID:6574920

PubChem ID:165679728

Update Time:2025-08-02

4-({bicyclo2.2.1heptan-2-yl}methyl)-4-methoxypiperidine Chemical and Physical Properties

Names and Identifiers

- 4-({bicyclo2.2.1heptan-2-yl}methyl)-4-methoxypiperidine
- 2229545-69-9
- 4-({bicyclo[2.2.1]heptan-2-yl}methyl)-4-methoxypiperidine
- EN300-1750616
- Inchi： 1S/C14H25NO/c1-16-14(4-6-15-7-5-14)10-13-9-11-2-3-12(13)8-11/h11-13,15H,2-10H2,1H3
- InChI Key： GYCGSCZLZUNKJR-UHFFFAOYSA-N
- SMILES： O(C)C1(CCNCC1)CC1CC2CCC1C2

Computed Properties

Exact Mass: 223.193614421g/mol
Monoisotopic Mass: 223.193614421g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 247
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 3
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 21.3Å²

4-({bicyclo2.2.1heptan-2-yl}methyl)-4-methoxypiperidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1750616-0.05g	4-({bicyclo[2.2.1]heptan-2-yl}methyl)-4-methoxypiperidine	2229545-69-9	0.05g	$888.0	2023-09-20
Enamine	EN300-1750616-0.1g	4-({bicyclo[2.2.1]heptan-2-yl}methyl)-4-methoxypiperidine	2229545-69-9	0.1g	$930.0	2023-09-20
Enamine	EN300-1750616-0.25g	4-({bicyclo[2.2.1]heptan-2-yl}methyl)-4-methoxypiperidine	2229545-69-9	0.25g	$972.0	2023-09-20
Enamine	EN300-1750616-0.5g	4-({bicyclo[2.2.1]heptan-2-yl}methyl)-4-methoxypiperidine	2229545-69-9	0.5g	$1014.0	2023-09-20
Enamine	EN300-1750616-1.0g	4-({bicyclo[2.2.1]heptan-2-yl}methyl)-4-methoxypiperidine	2229545-69-9	1g	$1057.0	2023-06-03
Enamine	EN300-1750616-2.5g	4-({bicyclo[2.2.1]heptan-2-yl}methyl)-4-methoxypiperidine	2229545-69-9	2.5g	$2071.0	2023-09-20
Enamine	EN300-1750616-5.0g	4-({bicyclo[2.2.1]heptan-2-yl}methyl)-4-methoxypiperidine	2229545-69-9	5g	$3065.0	2023-06-03
Enamine	EN300-1750616-10.0g	4-({bicyclo[2.2.1]heptan-2-yl}methyl)-4-methoxypiperidine	2229545-69-9	10g	$4545.0	2023-06-03
Enamine	EN300-1750616-1g	4-({bicyclo[2.2.1]heptan-2-yl}methyl)-4-methoxypiperidine	2229545-69-9	1g	$1057.0	2023-09-20
Enamine	EN300-1750616-5g	4-({bicyclo[2.2.1]heptan-2-yl}methyl)-4-methoxypiperidine	2229545-69-9	5g	$3065.0	2023-09-20

4-({bicyclo2.2.1heptan-2-yl}methyl)-4-methoxypiperidine Related Literature

1. Achieving crystal-induced room temperature phosphorescence and reversible photochromic properties by strong intermolecular interactions†

Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
2. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
3. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
4. An interplay between electronic and structural effects on the photoluminescence decay mechanisms in LaPO4·nH2O:Tb3+ and LaPO4:Tb3+ single-crystal nanorods†

M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
5. An investigation on the interaction modes of a single-strand DNA aptamer and RBP4 protein: a molecular dynamic simulations approach†

Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153

Additional information on 4-({bicyclo2.2.1heptan-2-yl}methyl)-4-methoxypiperidine

Compound CAS No 2229545-69-9: 4-({bicyclo[2.2.1]heptan-2-yl}methyl)-4-methoxypiperidine

The compound with CAS No 2229545-69-9, known as 4-({bicyclo[2.2.1]heptan-2-yl}methyl)-4-methoxypiperidine, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique bicyclic structure, which combines a bicyclo[2.2.1]heptane moiety with a piperidine ring, making it a versatile building block for various applications.

Recent studies have highlighted the potential of bicyclo[2.2.1]heptane derivatives in drug design, particularly in the development of bioactive molecules with improved pharmacokinetic properties. The presence of the piperidine ring in this compound adds to its structural complexity and functional versatility, enabling it to interact with biological targets in novel ways.

One of the most intriguing aspects of 4-({bicyclo[2.2.1]heptan-2-yl}methyl)-4-methoxypiperidine is its ability to serve as a scaffold for further chemical modifications. Researchers have explored the substitution patterns on both the bicyclic and piperidine components, leading to the discovery of derivatives with enhanced bioavailability and selectivity.

In terms of synthesis, this compound can be prepared through a variety of methods, including ring-closing metathesis and palladium-catalyzed cross-coupling reactions. These methods not only ensure high yields but also allow for precise control over the stereochemistry of the molecule, which is critical for its biological activity.

Recent advancements in computational chemistry have enabled scientists to model the interactions of 4-methoxypiperidine derivatives with target proteins at an atomic level. These studies have provided valuable insights into the molecular mechanisms underlying their bioactivity, paving the way for rational drug design.

The integration of bicyclo[2.2.1]heptane into drug molecules has been shown to enhance their stability and membrane permeability, making them more suitable for therapeutic applications. This compound's ability to adopt multiple conformations has also been leveraged in the design of allosteric modulators and enzyme inhibitors.

Furthermore, the methoxy group attached to the piperidine ring introduces additional electronic effects that can be exploited to fine-tune the compound's reactivity and selectivity. This feature has been particularly useful in medicinal chemistry, where subtle changes in molecular structure can lead to significant improvements in therapeutic efficacy.

In conclusion, 4-({bicyclo[2.2.1]heptan-2-yl}methyl)-4-methoxypiperidine represents a cutting-edge molecule with immense potential in drug discovery and chemical synthesis. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions in the pharmaceutical industry.